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Compound of Interest

Compound Name:
Dehydroadynerigenin

glucosyldigitaloside

Cat. No.: B15596345 Get Quote

Despite its classification as a cardiac glycoside, a class of compounds historically used in the

treatment of heart failure and arrhythmias, a comprehensive review of publicly available

scientific literature and clinical trial databases reveals no specific efficacy data, preclinical or

clinical studies for Dehydroadynerigenin glucosyldigitaloside. The compound, identified by

the CAS number 144223-70-1, is predominantly listed in chemical supplier catalogs for

research purposes, indicating its use is likely confined to early-stage laboratory investigations.

Currently, there is no available quantitative data to compare the efficacy of

Dehydroadynerigenin glucosyldigitaloside against the established standard of care for any

medical condition. Standard of care for heart failure and arrhythmias typically involves a multi-

faceted approach, including well-documented pharmacological agents and non-

pharmacological interventions.

Current Standard of Care
The therapeutic landscape for heart failure and arrhythmias is well-established and supported

by extensive clinical evidence.

Heart Failure
Standard of care for heart failure with reduced ejection fraction (HFrEF) primarily includes:
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Angiotensin-Converting Enzyme (ACE) Inhibitors or Angiotensin II Receptor Blockers

(ARBs): These agents are foundational in improving survival and reducing hospitalization.

Beta-Blockers: These medications have been shown to improve mortality and morbidity.

Mineralocorticoid Receptor Antagonists (MRAs): Drugs like spironolactone and eplerenone

are used to reduce mortality in specific patient populations.

Sodium-Glucose Cotransporter-2 (SGLT2) Inhibitors: This newer class of drugs has

demonstrated significant benefits in reducing cardiovascular death and hospitalization for

heart failure.

Diuretics: Used to manage symptoms of fluid retention.

Arrhythmias
Treatment for arrhythmias is highly dependent on the type and severity of the abnormal heart

rhythm and may include:

Antiarrhythmic Drugs: A variety of medications are used to control heart rate and rhythm.

Beta-Blockers and Calcium Channel Blockers: Often used to control the heart rate in

conditions like atrial fibrillation.

Anticoagulants: To prevent stroke in patients with atrial fibrillation.

Non-Pharmacological Interventions: These include catheter ablation, pacemakers, and

implantable cardioverter-defibrillators (ICDs).

The Unknown Profile of Dehydroadynerigenin
Glucosyldigitaloside
Without any published research on its efficacy, the potential therapeutic role of

Dehydroadynerigenin glucosyldigitaloside remains entirely speculative. Its mechanism of

action is presumed to be similar to other cardiac glycosides, which involves the inhibition of the

Na+/K+-ATPase pump in cardiac muscle cells.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15596345?utm_src=pdf-body
https://www.benchchem.com/product/b15596345?utm_src=pdf-body
https://www.benchchem.com/product/b15596345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway of Cardiac Glycosides
The established signaling pathway for cardiac glycosides is depicted below.

Cardiac Glycoside
(e.g., Dehydroadynerigenin

glucosyldigitaloside)

Na+/K+-ATPase Pump

Inhibits

↑ Intracellular Na+

Na+/Ca2+ Exchanger
(Reversed)

↑ Intracellular Ca2+

Sarcoplasmic Reticulum
Ca2+ Release

↑ Myocardial Contractility
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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